6-bromo-N-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide

• CAS No.: 1005650-49-6
• Molecular Formula: C13H13BrN6O
• Molecular Weight: 349.19 g/mol
• IUPAC Name: 6-bromo-N-methyl-N-[(2-methylpyrazol-3-yl)methyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C13H13BrN6O/c1-18(8-10-3-4-16-19(10)2)13(21)11-5-12-15-6-9(14)7-20(12)17-11/h3-7H,8H2,1-2H3
• InChI Key: IZCZBARJLUADTF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CN(C)C(=O)C2=NN3C=C(C=NC3=C2)Br

Description

This compound belongs to the pyrazolo[1,5-a]pyrimidine class, characterized by a fused bicyclic core with a bromine substituent at position 6 and a carboxamide group at position 2. The carboxamide moiety is further substituted with a methyl group and a 1-methyl-1H-pyrazol-5-ylmethyl chain, enhancing its steric and electronic complexity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-N-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide typically involves multi-step organic reactions. One common approach is to start with the pyrazolo[1,5-a]pyrimidine core, which can be synthesized through cyclization reactions involving appropriate precursors. The bromination step is usually carried out using bromine or N-bromosuccinimide (NBS) under controlled conditions to introduce the bromine atom at the desired position. Subsequent methylation and carboxamide formation steps are performed using methylating agents and carboxylating reagents, respectively .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

6-bromo-N-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxylated derivatives.

Reduction: Formation of reduced derivatives with hydrogen atoms replacing the bromine atom.

Substitution: Formation of substituted derivatives with new functional groups replacing the bromine atom.

Scientific Research Applications

6-bromo-N-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 6-bromo-N-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The specific pathways involved depend on the nature of the target and the context of its application .

Comparison with Similar Compounds

Core Structure and Substitution Patterns

Target Compound :

• Structure : Pyrazolo[1,5-a]pyrimidine core with 6-bromo, 2-carboxamide (N-methyl and N-(1-methylpyrazolyl)methyl substituents).
• Molecular Formula : Likely C₁₄H₁₄BrN₅O (based on analogs in and ).

Analog 1 : 6-Bromo-N-(5-bromo-2-pyridinyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide ()

• Structure : Similar pyrazolo[1,5-a]pyrimidine core but lacks the methyl-pyrazole substituent; instead, the carboxamide is linked to a 5-bromo-2-pyridinyl group.
• Molecular Formula : C₁₂H₇Br₂N₅O.
• Key Differences : Higher bromine content and a pyridinyl substituent may increase polarity and alter binding affinity compared to the target compound.

Analog 2 : N-[(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-7-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide ()

• Structure : Shares the pyrazolo[1,5-a]pyrimidine-carboxamide framework but includes additional pyrazole substituents and bromine at position 4 of the pyrazole ring.
• Key Differences : Extended alkylation (ethyl groups) and a brominated pyrazole side chain may enhance lipophilicity and metabolic stability.

Physicochemical Properties

Property	Target Compound	Analog 1 ()	Triazolo Analogs ()
Molecular Weight	~380–400 g/mol (estimated)	397.03 g/mol	453.17–513.09 g/mol
Melting Point	Not reported	Not reported	240–320°C (e.g., 5j: 319.9–320.8°C)
Spectral Data	Not available	HRMS: Not provided	HRMS (ESI) m/z: 453.1677–513.0870

Notes:

• Triazolo[1,5-a]pyrimidine analogs (e.g., compounds 5j–5n in ) exhibit higher melting points due to increased hydrogen bonding from amino and aryl substituents .
• The target compound’s bromine and methyl-pyrazole groups likely reduce crystallinity compared to triazolo derivatives.

Target Compound :

• Likely synthesized via multi-component reactions (MCRs) similar to those in , which describes Biginelli-like heterocyclization for triazolo-pyrimidine-carboxamides.

Analog 1 :

Triazolo Analogs :

• Method : Three-component reaction using benzaldehydes, triazole-3,5-diamine, and N-substituted acetoacetamides (yields: 43–56%) .
• Optimization: Catalysts (e.g., p-TsOH) and solvents (e.g., ethanol) improve yields.

Substituent Effects on Reactivity and Stability

• Bromine : Enhances electrophilicity at the pyrimidine ring, facilitating nucleophilic substitutions (e.g., Suzuki couplings). However, it may increase molecular weight and reduce solubility .
• Carboxamide Linkers : The N-methyl and N-(heteroaryl)methyl groups in the target compound may enhance binding to hydrophobic pockets in target proteins compared to simpler aryl carboxamides .